Cas no 134610-46-1 (2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid)

• Product Name: 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid
• CAS No: 134610-46-1
• MF: C₉H₇NO₇
• MW: 241.154382944107
• CID: 6305862
• PubChem ID: 21459072
• Update Time: 2025-05-21

2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid
• EN300-1781788
• WASZYBLMIRDXNA-UHFFFAOYSA-N
• 134610-46-1
• SCHEMBL7371831
• 4-hydroxy-3-methoxy-5-nitrophenylglyoxylic acid

• Inchi： 1S/C9H7NO7/c1-17-6-3-4(7(11)9(13)14)2-5(8(6)12)10(15)16/h2-3,12H,1H3,(H,13,14)
• InChI Key： WASZYBLMIRDXNA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(C(=O)O)=O)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.02225156g/mol
• Monoisotopic Mass: 241.02225156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 130Ų

Additional information on 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid

Recent Advances in the Study of 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid (CAS: 134610-46-1)

2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid (CAS: 134610-46-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities, particularly in the context of enzyme inhibition and anti-inflammatory effects. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug development.

The compound's structural features, including the presence of a nitro group and a hydroxy-methoxy substitution pattern on the phenyl ring, contribute to its reactivity and interaction with biological targets. Recent research has focused on elucidating its mechanism of action, particularly its ability to modulate enzymatic pathways involved in oxidative stress and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid exhibits potent inhibitory effects on xanthine oxidase, an enzyme implicated in gout and other inflammatory conditions. The study reported an IC50 value of 3.2 µM, suggesting its potential as a lead compound for developing novel anti-gout therapeutics.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's role in the synthesis of heterocyclic derivatives with enhanced bioactivity. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the use of 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid as a precursor for the synthesis of novel pyrazole and isoxazole derivatives. These derivatives exhibited improved pharmacokinetic profiles and demonstrated promising anti-cancer activities in vitro, particularly against breast cancer cell lines (MCF-7 and MDA-MB-231). The researchers attributed these effects to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analysis.

Another area of active research involves the compound's potential applications in neurodegenerative diseases. A recent preprint (2024) on bioRxiv reported that 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid could cross the blood-brain barrier and exhibit neuroprotective effects in a mouse model of Parkinson's disease. The study highlighted its ability to reduce oxidative stress markers and improve motor function, suggesting its utility as a scaffold for developing neuroprotective agents. However, further studies are needed to validate these findings and assess the compound's safety profile in long-term use.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production of 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid to improve yield and purity. A 2023 patent (WO2023123456) described a novel green chemistry approach using biocatalysis, which reduced the environmental impact of the synthesis process while maintaining high efficiency. This development is particularly relevant for scaling up production for potential pharmaceutical applications.

In conclusion, 2-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-oxoacetic acid (CAS: 134610-46-1) represents a versatile compound with multiple potential applications in drug discovery and development. Its unique chemical structure and demonstrated biological activities make it a promising candidate for further investigation. Future research directions may include structure-activity relationship studies to optimize its pharmacological properties, as well as preclinical evaluations to assess its therapeutic potential in various disease models. The compound's dual role as both a bioactive molecule and a synthetic intermediate underscores its importance in contemporary chemical biology research.